Cas no 92105-56-1 (b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI))

b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI) structure
92105-56-1 structure
Product Name:b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI)
CAS No:92105-56-1
MF:C13H19Cl2NO2
MW:292.201462030411
CID:809227
PubChem ID:56335
Update Time:2025-04-19

b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI) Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI)
    • benzyl-(2-chloroethyl)-(2-methoxycarbonylethyl)azanium chloride
    • benzyl-(2-chloroethyl)-(3-methoxy-3-oxopropyl)azanium,chloride
    • N-Benzyl-N-(2-chloroethyl)-beta-alanine methyl ester hydrochloride
    • 2-Chloroethyl-(3-methoxy-3-oxopropyl)-(phenylmethyl)azanium chloride
    • beta-ALANINE, N-BENZYL-N-(2-CHLOROETHYL)-, METHYL ESTER, HYDROCHLORIDE
    • 92105-56-1
    • Inchi: 1S/C13H18ClNO2.ClH/c1-17-13(16)7-9-15(10-8-14)11-12-5-3-2-4-6-12;/h2-6H,7-11H2,1H3;1H
    • InChI Key: VFERURGQBKVBDV-UHFFFAOYSA-N
    • SMILES: ClCC[NH+](CC1C=CC=CC=1)CCC(=O)OC.[Cl-]

Computed Properties

  • Exact Mass: 291.079
  • Monoisotopic Mass: 291.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 218
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7A^2

Experimental Properties

  • Boiling Point: 309.4°Cat760mmHg
  • Flash Point: 140.9°C
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